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Compound of Interest

Compound Name: Isobutyryl chloride

Cat. No.: B124287 Get Quote

Technical Support Center: Isobutyryl Chloride
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling and quenching of isobutyryl chloride.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with isobutyryl chloride?

A1: Isobutyryl chloride is a highly flammable and corrosive liquid.[1][2] Key hazards include:

Flammability: It has a low flash point and its vapors can form explosive mixtures with air.[3]

[4] It should be kept away from heat, sparks, and open flames.[5][6]

Reactivity: It reacts violently with water, alcohols, amines, and strong bases, releasing

corrosive hydrogen chloride gas.[6][7][8]

Corrosivity: It causes severe burns to the skin, eyes, and respiratory tract upon contact.[1][6]

Inhalation of vapors can lead to lung damage.[9]

Q2: What personal protective equipment (PPE) is mandatory when handling isobutyryl
chloride?

A2: A comprehensive suite of PPE is required to ensure safety:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b124287?utm_src=pdf-interest
https://www.benchchem.com/product/b124287?utm_src=pdf-body
https://www.benchchem.com/product/b124287?utm_src=pdf-body
https://www.benchchem.com/product/b124287?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/I0115_EU_6N.pdf
https://cymitquimica.com/cas/79-30-1/
https://www.yufenggp.com/news/how-to-quench-acid-chlorides-5-key-methods-for-safe-handling.html
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyryl-chloride
https://kscl.co.in/wp-content/uploads/2020/07/ISO-Butyryl-Chloride-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-isoBUTYRYL-CHLORIDE-CASNO-79-30-4213C-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-isoBUTYRYL-CHLORIDE-CASNO-79-30-4213C-EN.aspx
https://framochem.com/wp-content/uploads/2025/01/En-1050-B-IBUCL-.pdf
https://www.benchchem.com/product/b124287
https://www.tcichemicals.com/BE/en/sds/I0115_EU_6N.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-isoBUTYRYL-CHLORIDE-CASNO-79-30-4213C-EN.aspx
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Reactions_Involving_Moisture_Sensitive_Acyl_Chlorides.pdf
https://www.benchchem.com/product/b124287?utm_src=pdf-body
https://www.benchchem.com/product/b124287?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Protection: Chemical safety goggles and a full-face shield are essential.[5][10]

Hand Protection: Use chemical-resistant gloves, such as elbow-length PVC gloves.[9]

Body Protection: A flame-retardant lab coat or chemical-resistant apron and protective

clothing are necessary.[10]

Respiratory Protection: Work in a well-ventilated fume hood. If the risk of inhalation is high, a

respirator with an appropriate cartridge is required.[5][10]

Q3: How should isobutyryl chloride be stored?

A3: Store isobutyryl chloride in a cool, dry, well-ventilated area away from incompatible

materials.[1] Containers should be tightly sealed to prevent exposure to moisture and stored in

a corrosive-resistant secondary container.[10]

Q4: What should I do in case of a small spill of isobutyryl chloride?

A4: For a minor spill, immediately evacuate the area, remove all ignition sources, and ensure

adequate ventilation.[9] Absorb the spill with an inert material like sand or vermiculite, and then

transfer it to a sealed container for proper disposal. Do not use water to clean up the spill.[1]

Troubleshooting Guides
Problem: The reaction involving isobutyryl chloride is producing a large amount of white

fumes.

Possible Cause: The reaction is likely exposed to moisture from the air or wet glassware,

causing the isobutyryl chloride to hydrolyze and release hydrogen chloride gas.[2][6]

Solution: Ensure all glassware is thoroughly dried before use and conduct the reaction under

an inert atmosphere (e.g., nitrogen or argon).

Problem: The isobutyryl chloride has turned yellow or brown.

Possible Cause: Discoloration can indicate decomposition or contamination.
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Solution: While it may still be usable for some applications, it is best to purify the isobutyryl
chloride by distillation before use in sensitive reactions.

Quantitative Data Summary
Property Value

CAS Number 79-30-1

Molecular Formula C4H7ClO

Molecular Weight 106.55 g/mol [11]

Boiling Point 91-93 °C[11]

Melting Point -90 °C[11]

Density 1.017 g/mL at 25 °C[11]

Flash Point 1 °C

Experimental Protocols
Protocol for Quenching Unreacted Isobutyryl Chloride
This protocol describes the safe neutralization of excess isobutyryl chloride in a laboratory

setting.

Materials:

Unreacted isobutyryl chloride solution

A suitable quenching agent (e.g., isopropanol, dilute sodium bicarbonate solution)

An inert solvent (e.g., toluene)

Stir plate and stir bar

Ice bath

Appropriate PPE
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Procedure:

Preparation: Conduct the entire procedure in a certified chemical fume hood. Ensure an ice

bath is readily available.

Dilution: Dilute the isobutyryl chloride solution with an inert solvent like toluene to help

dissipate heat during quenching.

Cooling: Place the reaction vessel in an ice bath to maintain a low temperature.

Slow Addition: Slowly add the quenching agent dropwise to the stirred isobutyryl chloride
solution. Vigorous gas evolution (hydrogen chloride) will occur.[12]

Monitoring: Monitor the reaction temperature closely and control the addition rate to prevent

a runaway reaction.

Completion: Continue adding the quenching agent until gas evolution ceases.

Neutralization: Once the reaction is complete, slowly add a dilute solution of sodium

bicarbonate to neutralize the remaining acidic components. Check the pH to ensure it is

neutral.

Disposal: Dispose of the neutralized mixture as hazardous waste according to your

institution's guidelines.
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Isobutyryl Chloride Spill Response
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Caption: Workflow for responding to an isobutyryl chloride spill.
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Isobutyryl Chloride Quenching Strategy
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Caption: Decision tree for selecting a quenching strategy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tcichemicals.com [tcichemicals.com]

2. CAS 79-30-1: Isobutyryl chloride | CymitQuimica [cymitquimica.com]

3. How to Quench Acid Chlorides? 5 Key Methods for Safe Handling [yufenggp.com]

4. Isobutyryl chloride | C4H7ClO | CID 62325 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. kscl.co.in [kscl.co.in]

6. lobachemie.com [lobachemie.com]

7. framochem.com [framochem.com]

8. Isobutyryl Chloride|98%|Acylating Reagent [benchchem.com]

9. benchchem.com [benchchem.com]

10. cdhfinechemical.com [cdhfinechemical.com]

11. Isobutyryl chloride - Wikipedia [en.wikipedia.org]

12. kgroup.du.edu [kgroup.du.edu]

To cite this document: BenchChem. [safe handling and quenching of isobutyryl chloride].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124287#safe-handling-and-quenching-of-isobutyryl-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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